![molecular formula C20H18N4OS2 B3483517 N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(5-ethyl-2-thienyl)-4-quinolinecarboxamide](/img/structure/B3483517.png)
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(5-ethyl-2-thienyl)-4-quinolinecarboxamide
Overview
Description
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(5-ethyl-2-thienyl)-4-quinolinecarboxamide is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the quinoline family and has a unique structure that makes it suitable for use in different research areas.
Mechanism of Action
The mechanism of action of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(5-ethyl-2-thienyl)-4-quinolinecarboxamide is not fully understood. However, it is believed to exert its effects by inhibiting specific enzymes and proteins in the body. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
This compound has several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation. It has also been found to induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting their growth and proliferation. Additionally, it has been shown to have antibacterial and antifungal properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(5-ethyl-2-thienyl)-4-quinolinecarboxamide in lab experiments is its potency. This compound has been found to exhibit potent biological activities at relatively low concentrations. However, one of the limitations of using this compound is its solubility. This compound is poorly soluble in water, which can make it challenging to use in certain experiments.
Future Directions
There are several future directions for research on N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(5-ethyl-2-thienyl)-4-quinolinecarboxamide. One potential direction is to explore its potential as an anti-tuberculosis agent. Another direction is to investigate its potential as an anti-inflammatory agent in human clinical trials. Additionally, further research is needed to understand the mechanism of action of this compound and to identify any potential side effects or toxicity.
Scientific Research Applications
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(5-ethyl-2-thienyl)-4-quinolinecarboxamide has several potential applications in scientific research. One of the most significant applications is in the field of medicinal chemistry. This compound has been found to exhibit potent anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been shown to have potential as an anti-tuberculosis agent.
Properties
IUPAC Name |
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(5-ethylthiophen-2-yl)quinoline-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4OS2/c1-3-12-9-10-17(26-12)16-11-14(13-7-5-6-8-15(13)21-16)19(25)22-20-24-23-18(4-2)27-20/h5-11H,3-4H2,1-2H3,(H,22,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXOFILWLLFFXEZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(S1)C2=NC3=CC=CC=C3C(=C2)C(=O)NC4=NN=C(S4)CC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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